Cas no 1235545-87-5 (3-Bromo-7-chloroimidazo[1,2-b]pyridazine)

• Product Name: 3-Bromo-7-chloroimidazo[1,2-b]pyridazine
• CAS No: 1235545-87-5
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD24387235
• CID: 2106067
• Update Time: 2025-11-02

3-Bromo-7-chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-chloroimidazo[1,2-b]pyridazine
• 3-Bromo-7-chloroimidazo[1,2-b]pyridazine

• MDL： MFCD24387235
• Inchi： 1S/C6H3BrClN3/c7-5-3-9-6-1-4(8)2-10-11(5)6/h1-3H
• InChI Key： OCVBJMQWYBGWJF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=C(C=NN21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Topological Polar Surface Area: 30.2

Experimental Properties

• Density: 2.03±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.3 g/l) (25 º C),

Additional information on 3-Bromo-7-chloroimidazo[1,2-b]pyridazine

3-Bromo-7-chloroimidazo[1,2-b]pyridazine (CAS No. 1235545-87-5): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

The 3-Bromo-7-chloroimidazo[1,2-b]pyridazine (CAS No. 1235545-87-5) is a highly valuable heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad application potential. As a fused bicyclic system containing both nitrogen and halogen atoms, this compound serves as a crucial building block in medicinal chemistry and advanced material development.

Chemically classified as an imidazopyridazine derivative, this compound features a bromine atom at the 3-position and a chlorine atom at the 7-position, which significantly enhances its reactivity and makes it an excellent intermediate for various synthetic transformations. The molecular formula C₆H₃BrClN₃ and molecular weight of 232.47 g/mol indicate its moderate size, making it suitable for drug discovery applications where molecular weight constraints are important.

Recent studies highlight the growing importance of halogenated imidazopyridazines in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The presence of both bromine and chlorine substituents in 3-Bromo-7-chloroimidazo[1,2-b]pyridazine allows for selective functionalization through various cross-coupling reactions, making it a versatile scaffold for medicinal chemistry applications.

In material science, this compound has shown promise in the development of organic semiconductors and light-emitting materials. The rigid planar structure of the imidazo[1,2-b]pyridazine core, combined with the electron-withdrawing effects of the halogen substituents, contributes to interesting electronic properties that researchers are exploring for optoelectronic applications.

The synthesis of 3-Bromo-7-chloroimidazo[1,2-b]pyridazine typically involves multi-step procedures starting from commercially available pyridazine derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing focus on sustainable synthesis methods. Recent publications have demonstrated improved yields through optimized reaction conditions and catalyst systems.

Analytical characterization of this compound typically involves comprehensive techniques including 1H NMR, 13C NMR, mass spectrometry, and elemental analysis. The distinct spectroscopic signatures of the bromo-chloro substituted imidazopyridazine system facilitate its identification and purity assessment, which is crucial for pharmaceutical applications where impurity profiles must be tightly controlled.

Stability studies indicate that 3-Bromo-7-chloroimidazo[1,2-b]pyridazine should be stored under inert atmosphere at low temperatures to prevent decomposition. The compound demonstrates good solubility in common organic solvents such as DMSO, DMF, and dichloromethane, but limited solubility in water, which is typical for this class of heterocyclic compounds.

In drug discovery, this scaffold has attracted attention for its potential in addressing challenging biological targets. The imidazo[1,2-b]pyridazine core has been identified as a privileged structure in medicinal chemistry, capable of forming key interactions with various enzyme active sites. Researchers are particularly interested in its application for central nervous system targets and oncology indications.

The global market for specialized heterocyclic compounds like 3-Bromo-7-chloroimidazo[1,2-b]pyridazine has been growing steadily, driven by increased pharmaceutical R&D spending and the demand for novel chemical entities. Custom synthesis providers and contract research organizations have reported rising inquiries about this and related halogenated nitrogen heterocycles, reflecting its importance in contemporary drug discovery programs.

Recent patent literature reveals innovative applications of this compound scaffold, particularly in the development of JAK inhibitors and BTK inhibitors, which are hot topics in autoimmune disease and cancer therapy research. The ability to functionalize both the bromine and chlorine positions makes this compound particularly valuable for structure-activity relationship studies.

From a safety perspective, standard precautions for handling organic compounds should be followed when working with 3-Bromo-7-chloroimidazo[1,2-b]pyridazine. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during laboratory operations. Material safety data sheets should be consulted for specific handling instructions.

The future outlook for imidazo[1,2-b]pyridazine derivatives appears promising, with increasing research interest in their biological activities and material properties. As synthetic methodologies continue to advance, we can expect to see more efficient routes to 3-Bromo-7-chloroimidazo[1,2-b]pyridazine and its analogs, further expanding its utility in both pharmaceutical and material science applications.

For researchers interested in this compound, several key questions are frequently explored: What are the optimal conditions for Suzuki-Miyaura cross-coupling reactions at the 3-bromo position? How does the electronic nature of the chloro-substituted imidazopyridazine system influence its reactivity? What are the most promising biological targets for derivatives of this scaffold? These questions reflect the active research directions surrounding this interesting heterocyclic system.

In conclusion, 3-Bromo-7-chloroimidazo[1,2-b]pyridazine (CAS No. 1235545-87-5) represents a valuable chemical building block with diverse applications in modern chemistry. Its unique structural features, combined with the versatility offered by its halogen substituents, make it an important tool for researchers working in drug discovery and advanced materials development. As synthetic chemistry continues to evolve, we anticipate even broader utilization of this and related imidazo[1,2-b]pyridazine derivatives in cutting-edge scientific applications.